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Compound of Interest

Compound Name: N-Acetyl mesalazine-13C6

Cat. No.: B12365419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Acetyl mesalazine-13C6, a key

metabolite in the study of inflammatory bowel disease therapeutics. This document outlines its

chemical properties, and known biological activities, and provides detailed experimental

protocols relevant to its study.

Core Compound Details
N-Acetyl mesalazine, also known as N-acetyl-5-aminosalicylic acid, is the primary metabolite of

mesalazine (5-aminosalicylic acid), a cornerstone therapy for inflammatory bowel disease

(IBD). The 13C6 isotopically labeled version, N-Acetyl mesalazine-13C6, serves as an

invaluable internal standard for pharmacokinetic and metabolic studies, ensuring accurate

quantification in complex biological matrices.
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Property Value Citation

Compound Name N-Acetyl mesalazine-13C6

Synonyms
N-Acetyl-5-aminosalicylic acid-

13C6
[1]

Base Compound CAS No.
51-59-2 (for unlabeled N-

Acetyl mesalazine)
[2][3]

Molecular Formula C₃¹³C₆H₉NO₄

Molecular Weight 201.17 g/mol (Calculated)

Unlabeled MW 195.17 g/mol [2]

Note: A specific CAS number for N-Acetyl mesalazine-13C6 is not consistently reported; it is

typically identified as a labeled variant of N-Acetyl mesalazine (CAS 51-59-2).

Mechanism of Action and Biological Significance
N-Acetyl mesalazine is formed in the intestinal epithelium and liver through the N-acetylation of

mesalazine.[4] While initially considered an inactive metabolite, emerging research suggests it

may possess intrinsic anti-inflammatory and radical-scavenging properties.[1] The parent

compound, mesalazine, exerts its therapeutic effects through a multi-faceted approach, and

understanding the role of its primary metabolite is crucial for a complete pharmacological

profile.

The key mechanisms of action associated with mesalazine, and potentially influenced by N-

Acetyl mesalazine, include:

Inhibition of Inflammatory Mediators: Mesalazine is known to inhibit the cyclooxygenase

(COX) and lipoxygenase pathways, thereby reducing the production of pro-inflammatory

prostaglandins and leukotrienes.[5]

Modulation of NF-κB Signaling: Mesalazine can inhibit the activation of Nuclear Factor-kappa

B (NF-κB), a critical transcription factor that governs the expression of numerous pro-

inflammatory genes.[6][7] This inhibition leads to a downstream reduction in inflammatory

cytokine production.[4]
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Activation of PPAR-γ: Mesalazine acts as an agonist for Peroxisome Proliferator-Activated

Receptor-gamma (PPAR-γ), a nuclear receptor with potent anti-inflammatory effects in the

colon.[8][9][10] Activation of PPAR-γ can modulate the expression of genes involved in

inflammation and cell proliferation.[11]
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PPAR-γ Signaling Activation by Mesalazine.

Experimental Protocols
Dextran Sulfate Sodium (DSS)-Induced Colitis Model in
Mice
This model is widely used to induce acute or chronic colitis in mice, mimicking aspects of

human ulcerative colitis.[12][13]

Materials:

Dextran Sulfate Sodium (DSS), molecular weight 36-50 kDa

C57BL/6 mice (or other appropriate strain)

Sterile drinking water

Animal balance

Appropriate caging and husbandry supplies

Procedure for Acute Colitis:

Baseline Measurements: Record the initial body weight of each mouse before commencing

the DSS treatment.[14]

DSS Administration: Prepare a 2-5% (w/v) solution of DSS in sterile drinking water. The

optimal concentration may vary depending on the specific DSS batch and mouse strain, so

pilot studies are recommended.[15] Provide the DSS solution as the sole source of drinking

water for 5-7 consecutive days.[15][16]

Daily Monitoring: Monitor the mice daily for body weight, stool consistency, and the presence

of blood in the feces. Clinical signs of colitis typically include weight loss, diarrhea, and

bloody stools.[12][14]

Termination and Tissue Collection: At the end of the treatment period (or earlier if humane

endpoints are reached), euthanize the mice.[14]
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Macroscopic Evaluation: Excise the colon and measure its length from the cecum to the

anus. Colon shortening is an indicator of inflammation.

Histological Analysis: Fix a portion of the colon in 10% neutral buffered formalin for 24 hours,

then transfer to 70% ethanol for storage.[16] Process the tissue for paraffin embedding,

sectioning, and staining (e.g., Hematoxylin and Eosin) to assess mucosal damage,

inflammatory cell infiltration, and crypt architecture.[15]

Myeloperoxidase (MPO) Assay: A portion of the fresh colon tissue can be snap-frozen for

subsequent analysis of MPO activity, a marker of neutrophil infiltration.

Workflow Diagram:
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Workflow for DSS-Induced Colitis Model.
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Quantification of N-Acetyl Mesalazine in Human Plasma
by LC-MS/MS
This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the simultaneous quantification of mesalamine and its metabolite, N-Acetyl

mesalazine, in human plasma.[17][18]

Materials and Reagents:

N-Acetyl mesalazine and Mesalamine analytical standards

N-Acetyl mesalazine-13C6 (as internal standard)

Human plasma (with appropriate anticoagulant)

Methanol (HPLC grade)

Ammonium acetate

Methyl t-butyl ether

Propionic anhydride

Formic acid

LC-MS/MS system with an electrospray ionization (ESI) source

C18 analytical column (e.g., Thermo HyPURITY C18, 150 x 4.6 mm, 5 µm)[17]

Sample Preparation (Liquid-Liquid Extraction):

To 100 µL of plasma sample, add 100 µL of the internal standard solution (N-Acetyl
mesalazine-13C6 in a suitable solvent).[17]

Add 25 µL of a derivatization solution (e.g., 10% propionic anhydride in methanol) and vortex

briefly.[17]

Add 100 µL of 0.5% formic acid and vortex.[17]
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Add 3 mL of methyl t-butyl ether, vortex for 10 minutes, and then centrifuge at 4000 rpm for 5

minutes.[17]

Transfer the organic supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Conditions:

Column: Thermo HyPURITY C18 (150 x 4.6 mm, 5 µm)[17]

Mobile Phase: Isocratic elution with 10 mM ammonium acetate and methanol (e.g., 85:15

v/v)[17][19]

Flow Rate: 0.6 mL/min[17]

Ionization Mode: Electrospray Ionization (ESI), can be run in either positive or negative mode

depending on optimization.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for each analyte and the internal standard.

Data Analysis:

Construct calibration curves by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.[17]

Use a weighted linear regression model to fit the calibration curves.[17]

Determine the concentration of N-Acetyl mesalazine in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Validation Parameters:

The method should be validated for linearity, accuracy, precision, selectivity, recovery, and

stability according to regulatory guidelines.[20]
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This guide provides a foundational understanding of N-Acetyl mesalazine-13C6 and its

application in IBD research. The detailed protocols serve as a starting point for laboratory

investigation, and researchers are encouraged to optimize these methods for their specific

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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